Cas no 16495-81-1 (Pyrimidine, 4-(3-nitrophenyl)-)
16495-81-1 structure
Product Name:Pyrimidine, 4-(3-nitrophenyl)-
CAS No:16495-81-1
MF:C10H7N3O2
MW:201.181481599808
CID:1344048
PubChem ID:12130786
Update Time:2025-04-20
Pyrimidine, 4-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-(3-nitrophenyl)-
- 4-(3-Nitrophenyl)pyrimidine
- XRBSVBDYAUOOPW-UHFFFAOYSA-N
- 16495-81-1
- SB60795
- 4-(3-Nitro-phenyl)-pyrimidine
- SCHEMBL2644131
-
- Inchi： 1S/C10H7N3O2/c14-13(15)9-3-1-2-8(6-9)10-4-5-11-7-12-10/h1-7H
- InChI Key： XRBSVBDYAUOOPW-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(C2C=CN=CN=2)=C1)=O
Computed Properties
- Exact Mass: 201.05391
- Monoisotopic Mass: 201.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 68.92
Pyrimidine, 4-(3-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507546-1g |
4-(3-Nitrophenyl)pyrimidine |
16495-81-1 | 97% | 1g |
$568 | 2023-02-02 |
Pyrimidine, 4-(3-nitrophenyl)- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
16495-81-1 (Pyrimidine, 4-(3-nitrophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
